Cas no 1214377-37-3 (2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid)

• Product Name: 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid
• CAS No: 1214377-37-3
• MF: C₈H₄F₄O₃
• MW: 224.109176635742
• CID: 4942815
• PubChem ID: 117108597
• Update Time: 2025-05-26

2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5-Tetrafluoromandelic acid
• 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid

• Inchi： 1S/C8H4F4O3/c9-3-1-2(7(13)8(14)15)4(10)6(12)5(3)11/h1,7,13H,(H,14,15)
• InChI Key： QGSMWSYNHAQQLF-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=CC=1C(C(=O)O)O)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5

Additional information on 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid

Introduction to 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid (CAS No: 1214377-37-3)

2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid, identified by the chemical abstracts service number CAS No: 1214377-37-3, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms substituents, which are strategically incorporated to enhance metabolic stability, binding affinity, and overall pharmacological activity. The structural motif of 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid consists of a central acetic acid moiety functionalized with a tetrafluorophenyl group at the alpha position and a hydroxyl group at the beta position. Such structural features make it a versatile scaffold for designing novel therapeutic agents.

The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry due to the unique electronic and steric properties of fluorine. Fluorine can influence the lipophilicity, pKa, and metabolic half-life of a drug candidate, thereby modulating its pharmacokinetic profile. In particular, tetrafluorophenyl derivatives have been extensively studied for their potential applications in anticancer, anti-inflammatory, and antimicrobial therapies. The electron-withdrawing nature of fluorine atoms in the tetrafluorophenyl ring enhances the electrophilicity of the aromatic system, making it more susceptible to nucleophilic attack by biological targets such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid with biological targets with high accuracy. These studies have revealed that the compound can engage in multiple hydrogen bonding interactions due to the presence of both hydroxyl and carboxylic acid functional groups. Additionally, the rigid tetrafluorophenyl ring provides steric constraints that can optimize binding affinity by filling complementary pockets on the target protein or nucleic acid. Such insights have guided the design of next-generation analogs with improved pharmacological properties.

The synthesis of 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid presents several challenges due to the sensitivity of fluorinated intermediates. Traditional synthetic routes often involve multi-step sequences involving halogenation followed by hydrolysis or oxidation steps. However, recent reports have highlighted novel catalytic methods that streamline these processes while maintaining high yields and purity. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the tetrafluorophenyl moiety efficiently. These advances in synthetic methodology have made it feasible to produce complex fluorinated derivatives on a larger scale for preclinical development.

In vitro studies have demonstrated that 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid exhibits promising bioactivity against various disease-related targets. Notably, research has shown that this compound can inhibit the activity of enzymes involved in cancer cell proliferation and angiogenesis. The mechanism of action appears to involve disruption of key signaling pathways such as MAPK and PI3K/Akt. Additionally, preliminary data suggest that 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid possesses anti-inflammatory properties by modulating cytokine production in immune cells. These findings underscore its potential as a lead compound for developing novel therapeutics targeting chronic inflammatory diseases.

The pharmacokinetic profile of 2-hydroxy-2-(2,3,4,5-tetrafluorophenyl)acetic acid has been carefully evaluated through animal models to assess its absorption, distribution, metabolism, and excretion (ADME) properties. Studies indicate that the compound exhibits moderate bioavailability with a reasonable half-life in vivo. The presence of both hydroxyl and carboxylic acid groups facilitates renal clearance via glomerular filtration and tubular secretion. Furthermore，the metabolic stability is enhanced by the electron-withdrawing effect of fluorine atoms，which reduces susceptibility to enzymatic degradation。These characteristics make it an attractive candidate for further development into an oral therapeutic agent.

Future directions in research on CAS No: 1214377-37-3, also known as 2-hydroxy-2-(2',3',4',5'-tetrafluorophenyl)acetic acid, include exploring its potential in combination therapies with other drugs or small molecules。Synergistic effects between different agents could lead to improved treatment outcomes for patients suffering from multifactorial diseases such as cancer or autoimmune disorders。Additionally，investigators are investigating ways to optimize delivery systems，such as nanoparticles or prodrugs，to enhance bioavailability and target specificity。These efforts aim to translate preclinical findings into clinical applications that benefit patients worldwide。